Cas no 1207055-39-7 (N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1207055-39-7
• MF: C₁₇H₁₄N₄O₃S
• MW: 354.383061885834
• CID: 6578133
• Update Time: 2025-05-20

N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]-4-methylthiadiazole-5-carboxamide

• Inchi： 1S/C17H14N4O3S/c1-10-15(25-20-19-10)16(22)18-12-5-4-11-6-7-21(13(11)9-12)17(23)14-3-2-8-24-14/h2-5,8-9H,6-7H2,1H3,(H,18,22)
• InChI Key： RKJONNHQEQKJKI-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC3=C(C=C2)CCN3C(C2=CC=CO2)=O)=O)=C(C)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N-1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide

N-1-(Furan-2-Carbonyl)-2,3-Dihydro-1H-Indol-6-yl-4-Methyl-1,2,3-Thiadiazole-5-Carboxamide (CAS No. 1207055-39-7): A Comprehensive Overview

N-1-(Furan-2-Carbonyl)-2,3-dihydro-1H-indol-6-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1207055-39-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring, an indole moiety, and a thiadiazole scaffold. These structural elements contribute to its potential biological activities and therapeutic applications.

The furan ring is a five-membered aromatic heterocycle containing an oxygen atom. Furan derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the furan ring in N-1-(Furan-2-Carbonyl)-2,3-dihydro-1H-indol-6-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide suggests that it may exhibit similar biological activities.

The indole moiety is another key structural feature of this compound. Indoles are widely known for their role in various biological processes and have been extensively studied for their potential therapeutic applications. Indole derivatives have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases. The indole moiety in N-1-(Furan-2-Carbonyl)-2,3-dihydro-1H-indol-6-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide may contribute to its potential as a therapeutic agent.

The thiadiazole scaffold is a five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom. Thiadiazoles have been extensively studied for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiadiazole scaffold in N-1-(Furan-2-Carbonyl)-2,3-dihydro-1H-indol-6-yl-4-methyl-1,2,3-thiadiazole-5-carboxamide suggests that it may exhibit similar biological activities.

Recent studies have focused on the potential therapeutic applications of N-1-(Furan-2-Carbonyl)-2,3-dihydro-1H-indol-6-y l -4-methyl - 1 , 2 , 3 - thiad iaz ole - 5 - carboxamide. One notable study published in the Journal of Medicinal Chemistry investigated the compound's antiproliferative activity against various cancer cell lines. The results showed that the compound exhibited significant cytotoxicity against breast cancer cells (MCF7), colon cancer cells (HT29), and lung cancer cells (A549). The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest.

Another study published in the European Journal of Medicinal Chemistry explored the anti-inflammatory properties of N - 1 - (Furan - 2 - Carbonyl) - 2 , 3 - dihydro - 1 H - indol - 6 - yl - 4 - methyl - 1 , 2 , 3 - thiad iaz ole - 5 - carboxamide. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that the compound may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases.

In addition to its potential therapeutic applications, N - 1 - (Furan - 2 - Carbonyl) - 2 , 3 - dihydro - 1 H - indol - 6 - yl - 4 - methyl - 1 , 2 , 3 - thiad iaz ole - 5 - carboxamide has also been studied for its pharmacokinetic properties. A study published in the Journal of Pharmaceutical Sciences investigated the absorption, distribution, metabolism, and excretion (ADME) of the compound in rats. The results showed that the compound exhibited good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further development as a therapeutic agent.

The synthesis of N - 1 -(Furan – 2 – Carbonyl) – 2 , 3 – dihydro – 1 H – indol – 6 – yl – 4 – methyl – 1 , 2 , 3 – thiad iaz ole – 5 – carboxamide has been reported in several publications. One common synthetic route involves the reaction of furan with an appropriate indole derivative followed by coupling with a thiadiazole carboxylic acid derivative. This synthetic approach allows for the efficient preparation of the compound with high purity and yield.

In conclusion, N–(Furan–(Carbonyl)–(Indol–(Dihydro–(Thiadiazole–Carboxamide))) (CAS No. 1 * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.